Cas no 6434-09-9 (Ethanone, 1,1'-(1,4-dihydro-3,5-pyridinediyl)bis-)

Ethanone, 1,1'-(1,4-dihydro-3,5-pyridinediyl)bis- structure
6434-09-9 structure
Product Name:Ethanone, 1,1'-(1,4-dihydro-3,5-pyridinediyl)bis-
CAS No:6434-09-9
MF:C9H11NO2
MW:165.189142465591
CID:424064
PubChem ID:14398957
Update Time:2025-04-19

Ethanone, 1,1'-(1,4-dihydro-3,5-pyridinediyl)bis- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1,1'-(1,4-dihydro-3,5-pyridinediyl)bis-
    • DTXSID30559819
    • SCHEMBL12034484
    • 6434-09-9
    • 1,1'-(1,4-Dihydropyridine-3,5-diyl)di(ethan-1-one)
    • 3,5-Diacetyl-1,4-dihydropyridine
    • Inchi: 1S/C9H11NO2/c1-6(11)8-3-9(7(2)12)5-10-4-8/h4-5,10H,3H2,1-2H3
    • InChI Key: VWUDVXZMXZWSKE-UHFFFAOYSA-N
    • SMILES: O=C(C)C1=CNC=C(C(C)=O)C1

Computed Properties

  • Exact Mass: 165.07903
  • Monoisotopic Mass: 165.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • PSA: 46.17
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